N,N-Dichloro-p-toluenesulfonamide

• CAS No.: 473-34-7
• Product Name: N,N-Dichloro-p-toluenesulfonamide
• Molecular Formula: C7H7Cl2NO2S
• Molecular Weight: 240.11 g/mol
• IUPAC Name: N,N-dichloro-4-methylbenzenesulfonamide
• Standard InChI: InChI=1S/C7H7Cl2NO2S/c1-6-2-4-7(5-3-6)13(11,12)10(8)9/h2-5H,1H3
• Standard InChIKey: ARGDYOIRHYLIMT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(Cl)Cl
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(Cl)Cl
• Appearance: Solid powder
• Melting Point: 83.0 °C
• Description: Tosylchloramide or N-chloro tosylamide, sodium salt, sold as chloramine-T, is a N-chlorinated and N-deprotonated sulfonamide used as a biocide and a mild disinfectant. It is a white powder that gives unstable solutions with water.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: dichloramine T; dichloramine-T; N,N-dichloro-4-methylbenzenesulfonamide
• Reference: 1: Nakai JS, Poon R, Lecavalier P, Chu I, Yagminas A, Valli VE. Effects of subchronic exposure of rats to dichloramine and trichloramine in drinking water. Regul Toxicol Pharmacol. 2000 Apr;31(2 Pt 1):200-9. PubMed PMID: 10854126.; 2: Dannan H, Crooks PA, Dittert LW, Hussain A. Kinetics and mechanism of chlorine exchange between chloramine-T and secondary amines. J Pharm Sci. 1992 Jul;81(7):652-6. PubMed PMID: 1403698.; 3: Hanigan WC. Neurological surgery during the Great War: the influence of Colonel Cushing. Neurosurgery. 1988 Sep;23(3):283-94. PubMed PMID: 3067113.; 4: Moerlein SM, Mathis CA, Yano Y. Comparative evaluation of electrophilic aromatic iododemetallation techniques for labeling radiopharmaceuticals with iodine-122. Int J Rad Appl Instrum A. 1987;38(2):85-90. PubMed PMID: 3032864.; 5: Jyotsna T, Pillai MR, Gupte JH, Mani RS. Mild radioiodination of insulin with dichloramine-T. Int J Rad Appl Instrum B. 1986;13(5):549-50. PubMed PMID: 3546211.; 6: Gowda NM, Mahadevappa DS. Estimation of methionine and its metal complexes by oxidation with chloramine-T and dichloramine-T. Talanta. 1977 Jul;24(7):470-2. PubMed PMID: 18962124.; 7: Gowda BT, Mahadevappa DS. A direct method of estimating cyanide ion in metal salts and complexes by means of chloramine-T, dichloramine-T and lead tetra-acetate. Talanta. 1977 May;24(5):325-6. PubMed PMID: 18962093.; 8: Mahadevappa DS, Gowda BT. Estimation of cyanide ion in metal salts and complexes by means of chloramine-T and dichloramine-T. Talanta. 1976 Aug;23(8):601-2. PubMed PMID: 18961939.; 9: Nair CG, Indrasenan P. New redox titrants in non-aqueous or partially aqueous media--VI: potentiometric determinations using dibromamine-T and some further applications of dichloramine-T. Talanta. 1976 Mar;23(3):239-41. PubMed PMID: 18961842.; 10: Mahadevappa DS, Gowda NM. Estimation of glutathione with chloramine-T and dichloramine-T. Talanta. 1975 Sep;22(9):771-3. PubMed PMID: 18961731.; 11: Nair CG, Nair VR. Dichloramine-T as a new oxidimetric titrant in non-aqueous and partially aqueous media-II Potentiometric determination of hydroquinone, hydrazine, oxine, cinnamic acid, Sn(II), Sb(III), Tl(I) and ferrocyanide. Talanta. 1973 Jul;20(7):696-9. PubMed PMID: 18961334.; 12: Jacob TJ, Nair CG. Dichloramine-T as a new oxidimetric titrant in non-aqueous and partially aqueous media. Talanta. 1972 Mar;19(3):347-51. PubMed PMID: 18961055.; 13: Rao VR, Venkappayya D, Aravamudan G. Stability characteristics of aqueous chloramine-T solutions. Talanta. 1970 Aug;17(8):770-2. PubMed PMID: 18960798.; 14: Skillern PG. A SERIES OF WAR WOUNDS TREATED WITH DICHLORAMINE-T. Ann Surg. 1919 May;69(5):498-500. PubMed PMID: 17864099; PubMed Central PMCID: PMC1410300.; 15: Cullen GE, Taylor HD. RELATIVE IRRITANT PROPERTIES OF THE CHLORINE GROUP OF ANTISEPTICS. J Exp Med. 1918 Nov 30;28(6):681-99. PubMed PMID: 19868288; PubMed Central PMCID: PMC2126308.; 16: Baker HW. The Treatment of Infected Wounds with Dichloramine-T with special Reference to its Advantages over the Carrol-Dakin Method. Can Med Assoc J. 1918 Sep;8(9):805-23. PubMed PMID: 20311161; PubMed Central PMCID: PMC1585227.; 17: Taylor HD, Austin JH. TOXICITY OF CERTAIN WIDELY USED ANTISEPTICS. J Exp Med. 1918 May 1;27(5):635-46. PubMed PMID: 19868231; PubMed Central PMCID: PMC2125880.; 18: Dakin HD, Dunham EK. SOLVENTS FOR DICHLORAMINE-T. Br Med J. 1918 Jan 12;1(2976):51-2. PubMed PMID: 20768891; PubMed Central PMCID: PMC2339794.; 19: Taylor HD, Austin JH. THE SOLVENT ACTION OF ANTISEPTICS ON NECROTIC TISSUE. J Exp Med. 1918 Jan 1;27(1):155-64. PubMed PMID: 19868192; PubMed Central PMCID: PMC2125954.; 20: Lee LW, Furness WP. THE USE OF DICHLORAMINE-T IN THE TREATMENT OF INFECTIONS AND INFECTED WOUNDS. Ann Surg. 1918 Jan;67(1):14-24. PubMed PMID: 17863838; PubMed Central PMCID: PMC1426727.
• PubChem Compound: 68056
• Last Modified: Nov 11 2021